3-[(4-bromophenyl)sulfonyl]-6-nitro-2H-chromen-2-one

• IUPAC Name: 3-(4-bromophenyl)sulfonyl-6-nitrochromen-2-one
• InChI: InChI=1S/C15H8BrNO6S/c16-10-1-4-12(5-2-10)24(21,22)14-8-9-7-11(17(19)20)3-6-13(9)23-15(14)18/h1-8H
• InChI Key: PTHIUJYUOJZLJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)C2=CC3=C(C=CC(=C3)[N+](=O)[O-])OC2=O)Br
• Molecular Formula: C15H8BrNO6S
• Molecular Weight: 410.2 g/mol

Description

3-[(4-bromophenyl)sulfonyl]-6-nitro-2H-chromen-2-one, also known as BSPCN, is a new and promising compound that has been studied in recent years for its potential applications in the scientific research field. It is a heterocyclic compound that belongs to the group of chromones, which are derivatives of 2-hydroxychromone. BSPCN has been found to be an effective inhibitor of certain enzymes and has been studied for its potential use in the treatment of certain diseases.

Scientific Research Applications

Antimicrobial Agents

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Antibiofilm Agents

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Mechanism of Action

Target of Action

Similar compounds, such as 4-bromobenzenesulfonyl chloride, are known to be used in the synthesis of oligodeoxyribo- and oligoribo- nucleotides . This suggests that the compound might interact with nucleotides or related biochemical structures.

Mode of Action

It is known that sulfonyl chloride derivatives, like 4-bromobenzenesulfonyl chloride, can act as activating agents in the synthesis of oligodeoxyribo- and oligoribo- nucleotides . This suggests that the compound might interact with its targets by activating certain biochemical reactions.

Biochemical Pathways

Given its potential role in the synthesis of oligodeoxyribo- and oligoribo- nucleotides , it can be inferred that the compound might influence the pathways related to nucleotide synthesis and metabolism.

Pharmacokinetics

It is known that similar compounds, such as 4-bromobenzenesulfonyl chloride, are used in the synthesis of other compounds , suggesting that they might have good bioavailability and can be metabolized in the body.

Result of Action

Given its potential role in the synthesis of oligodeoxyribo- and oligoribo- nucleotides , it can be inferred that the compound might influence the synthesis and function of these nucleotides at the molecular and cellular levels.

Action Environment

It is known that similar compounds, such as 4-bromobenzenesulfonyl chloride, are sensitive to moisture , suggesting that the compound’s action, efficacy, and stability might be influenced by environmental factors such as humidity.